Triamterene D5
Triamterene D5
Triamterene-d5 is intended for use as an internal standard for the quantification of triamterene by GC- or LC-MS. Triamterene is an inhibitor of the epithelial sodium channel (ENaC; IC50 = 4.5 µM for the rat channel). In vivo, triamterene (0.5-32 mg/animal) enhances sodium secretion and decreases potassium secretion in adrenalectomized rats. Formulations containing triamterene have been used in the treatment of edema.
Labelled Triamterene, a potassium-sparing diuretic ie, it inhibits the urinary excretion of potassium.
Triamterene D5 is deuterium labeled Triamterene, which can block epithelial Na+ channel (ENaC) in a voltage-dependent manner, which used as a mild diuretic.
Labelled Triamterene, a potassium-sparing diuretic ie, it inhibits the urinary excretion of potassium.
Triamterene D5 is deuterium labeled Triamterene, which can block epithelial Na+ channel (ENaC) in a voltage-dependent manner, which used as a mild diuretic.
Brand Name:
Vulcanchem
CAS No.:
1189922-23-3
VCID:
VC0002002
InChI:
InChI=1S/C12H11N7/c13-9-7(6-4-2-1-3-5-6)16-8-10(14)18-12(15)19-11(8)17-9/h1-5H,(H6,13,14,15,17,18,19)/i1D,2D,3D,4D,5D
SMILES:
C1=CC=C(C=C1)C2=NC3=C(N=C(N=C3N=C2N)N)N
Molecular Formula:
C12H11N7
Molecular Weight:
258.3
Triamterene D5
CAS No.: 1189922-23-3
Cat. No.: VC0002002
Molecular Formula: C12H11N7
Molecular Weight: 258.3
* For research use only. Not for human or veterinary use.
Specification
| Description | Triamterene-d5 is intended for use as an internal standard for the quantification of triamterene by GC- or LC-MS. Triamterene is an inhibitor of the epithelial sodium channel (ENaC; IC50 = 4.5 µM for the rat channel). In vivo, triamterene (0.5-32 mg/animal) enhances sodium secretion and decreases potassium secretion in adrenalectomized rats. Formulations containing triamterene have been used in the treatment of edema. Labelled Triamterene, a potassium-sparing diuretic ie, it inhibits the urinary excretion of potassium. Triamterene D5 is deuterium labeled Triamterene, which can block epithelial Na+ channel (ENaC) in a voltage-dependent manner, which used as a mild diuretic. |
|---|---|
| CAS No. | 1189922-23-3 |
| Molecular Formula | C12H11N7 |
| Molecular Weight | 258.3 |
| IUPAC Name | 6-(2,3,4,5,6-pentadeuteriophenyl)pteridine-2,4,7-triamine |
| Standard InChI | InChI=1S/C12H11N7/c13-9-7(6-4-2-1-3-5-6)16-8-10(14)18-12(15)19-11(8)17-9/h1-5H,(H6,13,14,15,17,18,19)/i1D,2D,3D,4D,5D |
| Standard InChI Key | FNYLWPVRPXGIIP-RALIUCGRSA-N |
| SMILES | C1=CC=C(C=C1)C2=NC3=C(N=C(N=C3N=C2N)N)N |
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